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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Sulfo-Cy5 hydrazide, a water-
soluble, far-red fluorescent dye. It is designed to equip researchers with the essential
knowledge to effectively utilize this versatile tool in their experimental workflows, particularly for
the labeling and detection of biomolecules.

Core Properties of Sulfo-Cy5 Hydrazide

Sulfo-Cy5 hydrazide is a derivative of the popular Cyanine5 dye, modified with two sulfonate
groups and a hydrazide reactive group. The sulfonate moieties confer excellent water solubility,
making it ideal for labeling biological macromolecules in aqueous environments without the
need for organic co-solvents.[1][2] The hydrazide group provides a specific reactive handle for
covalently labeling molecules containing aldehyde or ketone functionalities.[1][3]

Spectroscopic Characteristics
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The fluorescence properties of Sulfo-Cy5 hydrazide make it well-suited for a wide range of
applications in fluorescence microscopy, flow cytometry, and other fluorescence-based assays.
It exhibits a strong absorption in the red region of the visible spectrum and emits in the far-red,
a spectral space often characterized by low autofluorescence from biological samples.

The key spectroscopic data for Sulfo-Cy5 hydrazide are summarized in the table below.

Property Value Reference(s)
Excitation Maximum (Aex) ~646 nm [1]
Emission Maximum (Aem) ~662 nm

Molar Extinction Coefficient () ~271,000 cm~*M—1

Fluorescence Quantum Yield
(P)

~0.28

Biomolecule Labeling with Sulfo-Cy5 Hydrazide

The primary application of Sulfo-Cy5 hydrazide is the covalent labeling of biomolecules that
possess or can be modified to contain aldehyde or ketone groups. This is particularly useful for
the site-specific labeling of glycoproteins.

Chemical Reaction

The labeling reaction involves the formation of a stable hydrazone bond between the hydrazide
group of the dye and a carbonyl group on the target molecule. This reaction is efficient in
agueous conditions.

Biomolecule \ +
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Caption: Chemical reaction of Sulfo-Cy5 hydrazide with a biomolecule.

Experimental Protocols

A common application of Sulfo-Cy5 hydrazide is the labeling of glycoproteins. This is typically
achieved by first oxidizing the cis-diol groups in the sugar moieties of the glycoprotein to
generate reactive aldehydes, followed by reaction with the hydrazide dye.

Glycoprotein Labeling Protocol

This protocol provides a general framework for the labeling of glycoproteins with Sulfo-Cy5
hydrazide. Optimization may be required for specific proteins and experimental setups.

Materials:
e Glycoprotein of interest
o Sulfo-Cy5 hydrazide
e Sodium periodate (NalOa)
o Reaction Buffer: 0.1 M Sodium Acetate, pH 5.5
e Quenching Solution: 1 M Glycerol
 Purification column (e.g., Sephadex G-25)
e Anhydrous DMSO or DMF (for dye stock solution)
Procedure:
e Glycoprotein Preparation:
o Dissolve the glycoprotein in the Reaction Buffer to a final concentration of 1-5 mg/mL.
» Oxidation:

o Prepare a fresh solution of 20 mM sodium periodate in the Reaction Buffer.
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o Add an equal volume of the sodium periodate solution to the glycoprotein solution.

o Incubate the reaction for 20-30 minutes at 4°C in the dark.

Quenching:

o Add glycerol to a final concentration of 10 mM to quench the excess sodium periodate.

o Incubate for 5 minutes at 4°C.

Purification of Oxidized Glycoprotein:

o Remove excess reagents by desalting or dialysis against the Reaction Buffer.

Dye Preparation:

o Dissolve Sulfo-Cy5 hydrazide in anhydrous DMSO or DMF to create a 10-20 mM stock
solution.

Conjugation:

o Add a 50-100 fold molar excess of the Sulfo-Cy5 hydrazide stock solution to the oxidized
glycoprotein solution.

o Incubate the reaction for 2 hours at room temperature in the dark with gentle stirring.

Final Purification:

o Remove unconjugated dye by gel filtration or dialysis.
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Caption: Experimental workflow for glycoprotein labeling.

Applications in Research and Drug Development

The ability to specifically label glycoproteins and other carbonyl-containing molecules makes
Sulfo-Cy5 hydrazide a valuable tool in various research areas:

o Glycoprotein analysis: Studying the structure, function, and localization of glycoproteins.
» Cell surface labeling: Visualizing and tracking cell surface glycoproteins in living cells.

o Antibody labeling: Site-specific labeling of antibodies on their glycosylated Fc region,
preserving antigen-binding activity.

e Drug delivery: Conjugating therapeutic agents to targeting moieties like antibodies or other
proteins.
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Storage and Handling

Sulfo-Cy5 hydrazide should be stored at -20°C in the dark and protected from moisture. Stock
solutions in anhydrous DMSO or DMF can be stored at -20°C for short periods. For aqueous
stock solutions, it is recommended to prepare them fresh and use them promptly.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. sulfo-Cyanine5 hydrazide | CAS:2055138-61-7 | AxisPharm [axispharm.com]

2. medchemexpress.com [medchemexpress.com]

3. lumiprobe.com [lumiprobe.com]

¢ To cite this document: BenchChem. [An In-depth Technical Guide to Sulfo-Cy5 Hydrazide:
Properties, Protocols, and Applications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12395839/docs#an-in-depth-technical-guide-to-sulfo-
cy5-hydrazide-properties-protocols-and-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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